Mutant-Selective Potency: Tanerasertib Achieves 22-Fold Selectivity for AKT1 E17K Over Wild-Type AKT1 Versus Pan-AKT Inhibitors' Indiscriminate Isoform Inhibition
Tanerasertib potently inhibits AKT1 E17K with an EC50 of 7 nM while exhibiting 22-fold selectivity over wild-type (WT) AKT1 and 140-fold selectivity over WT AKT2 . This contrasts starkly with pan-AKT inhibitors: capivasertib (AZD5363) inhibits all AKT isoforms with IC50 <10 nM without discrimination ; ipatasertib (GDC-0068) shows IC50 values of 5, 18, and 8 nM against AKT1, AKT2, and AKT3 respectively ; and the allosteric pan-AKT inhibitor ARQ 092 (miransertib) binds WT AKT1 with Kd of 1.2 nM and the E17K mutant with Kd of 42 nM—demonstrating a 35-fold preference for WT over mutant . MK-2206 is even less effective against the mutant, with a Kd exceeding 1 µM for AKT1 E17K . The covalent binding mechanism of Tanerasertib to the mutant Lys17 residue, as confirmed by crystallographic studies and mass spectrometry , provides sustained target engagement that is unattainable with reversible pan-AKT inhibitors.
| Evidence Dimension | Potency and selectivity: AKT1 E17K vs. WT AKT1 vs. WT AKT2 |
|---|---|
| Target Compound Data | EC50 = 7 nM (AKT1 E17K); 22-fold selectivity over WT AKT1; 140-fold selectivity over WT AKT2. Covalent binding confirmed. |
| Comparator Or Baseline | Capivasertib: pan-AKT IC50 <10 nM (no isoform discrimination); Ipatasertib: AKT1 IC50 5 nM, AKT2 IC50 18 nM, AKT3 IC50 8 nM; ARQ 092: WT AKT1 Kd 1.2 nM, E17K Kd 42 nM; MK-2206: E17K Kd >1 µM. |
| Quantified Difference | Tanerasertib is 22-fold selective for mutant AKT1 over WT AKT1 vs. pan-AKT inhibitors showing 0-fold selectivity or inverse selectivity (ARQ 092 is 35-fold selective for WT over mutant). Tanerasertib E17K EC50 (7 nM) is ~6-fold more potent than ARQ 092 E17K Kd (42 nM). |
| Conditions | Biochemical assays; binding affinity measured by intrinsic tryptophan fluorescence quench and transient transfection cell systems for comparator data. Tanerasertib EC50 from allosteric inhibition assays. |
Why This Matters
Tanerasertib's mutant selectivity profile is the primary differentiator for procurement: researchers studying AKT1 E17K-driven biology require a tool compound that inhibits the oncogenic driver without confounding effects from WT AKT isoform suppression, which pan-AKT inhibitors cannot provide.
- [1] Association of AKT1-E17K and PIK3CAH1047R mutations with efficacy of ARQ 092 in vitro, in vivo and in patients. ResearchGate. Kd values: ARQ 092 = 42 nM, ARQ 751 = 8.6 nM, MK-2206 >1 µM for AKT1 E17K. View Source
